Cas no 51558-10-2 (2-(4-ethoxyphenyl)-2-methylpropanenitrile)

2-(4-ethoxyphenyl)-2-methylpropanenitrile structure
51558-10-2 structure
Product Name:2-(4-ethoxyphenyl)-2-methylpropanenitrile
CAS No:51558-10-2
MF:C12H15NO
MW:189.253603219986
CID:935541
PubChem ID:13254523
Update Time:2025-04-19

2-(4-ethoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-ethoxyphenyl)-2-methyl propionitrile
    • 2-(4-ethoxyphenyl)-2-methylpropanenitrile
    • 2-(4-Ethoxy-phenyl)-2-methyl-propionitrile
    • AKOS010214775
    • SCHEMBL10620848
    • DTXSID50532200
    • EN300-1852932
    • 51558-10-2
    • MDL: MFCD07787280
    • Inchi: 1S/C12H15NO/c1-4-14-11-7-5-10(6-8-11)12(2,3)9-13/h5-8H,4H2,1-3H3
    • InChI Key: RVKMZSDROONVKC-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C(C#N)(C)C

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02000
  • LogP: 2.88648

2-(4-ethoxyphenyl)-2-methylpropanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-ethoxyphenyl)-2-methylpropanenitrile Pricemore >>

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